Cas no 4513-26-2 (Benzenecarboximidoylchloride, N-[(4-chlorophenyl)sulfonyl]- (9CI))

• Product Name: Benzenecarboximidoylchloride, N-[(4-chlorophenyl)sulfonyl]- (9CI)
• CAS No: 4513-26-2
• MF: C₁₃H₉Cl₂NO₂S
• MW: 314.187060117722
• CID: 332335
• PubChem ID: 3853310
• Update Time: 2025-04-19

Benzenecarboximidoylchloride, N-[(4-chlorophenyl)sulfonyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidoylchloride, N-[(4-chlorophenyl)sulfonyl]- (9CI)
• 4-CHLORO-N-(CHLORO-PHENYL-METHYLENE)-BENZENESULFONAMIDE
• N-(4-chlorophenyl)sulfonylbenzenecarboximidoyl chloride
• benzenecarboximidoyl chloride, N-[(4-chlorophenyl)sulfonyl]-
• N-[(4-Chlorophenyl)sulfonyl]benzenecarboximidoyl chloride
• DTXSID80397349
• HEXAHYDRO-2-[(2-METHYLPHENYL)METHYL]-1H-AZEPINE
• 4513-26-2
• N-(4-Chlorobenzene-1-sulfonyl)benzenecarboximidoyl chloride

• Inchi： 1S/C13H9Cl2NO2S/c14-11-6-8-12(9-7-11)19(17,18)16-13(15)10-4-2-1-3-5-10/h1-9H
• InChI Key： JMSIBHGFTPRKEN-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1)=NS(C1C=CC(=CC=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 312.97327
• Monoisotopic Mass: 312.973105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 54.9
• XLogP3: 4.5

Experimental Properties

• Density: 1.375
• Boiling Point: 448.557°C at 760 mmHg
• Flash Point: 225.079°C
• Refractive Index: 1.611
• PSA: 46.5